Cas no 622823-58-9 ((2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate)

• Product Name: (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate
• CAS No: 622823-58-9
• MF: C₁₉H₁₅FO₄
• MW: 326.318409204483
• CID: 5418850
• Update Time: 2025-07-15

(2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(2-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate
• (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

• Inchi： 1S/C19H15FO4/c1-11(2)19(22)23-13-7-8-14-16(10-13)24-17(18(14)21)9-12-5-3-4-6-15(12)20/h3-11H,1-2H3
• InChI Key： IAQNXMPUUJJAHL-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC=C3F)C(=O)C2=CC=1)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate

Introduction to (2Z)-2-(2-Fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate (CAS No. 622823-58-9)

(2Z)-2-(2-Fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate (CAS No. 622823-58-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of anti-inflammatory and anticancer treatments.

The molecular structure of (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate is composed of a benzofuran core, a fluorinated phenyl group, and an ester moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the anti-inflammatory potential of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that benzofuran derivatives exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate could be a promising lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate has shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

The synthetic route for (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate has been well-documented in the literature. A typical synthesis involves the condensation of 6-hydroxybenzofuran with 1-(fluoromethyl)benzene followed by esterification with isobutyric acid. This multi-step process yields the desired product with high purity and yield, making it feasible for large-scale production.

To further explore the therapeutic potential of (2Z)-2-(2-fluorophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-methylpropanoate, several preclinical studies have been conducted. These studies have evaluated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate that the compound has favorable pharmacokinetic characteristics, suggesting its suitability for further development as a drug candidate.

In conclusion, (2Z)-2-(2-fluorophenyl)methylidene-3-o xo - 3 - dihydro - 1 - benzofuran - 6 - yl 5 - methylpropanoate (CAS No. 6-6-9) represents a promising molecule with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing research is expected to uncover additional therapeutic applications and optimize its clinical utility.